Cas no 1001353-56-5 (2-Chloropyrrolo[2,1-f][1,2,4]triazin-4-amine)

• Product Name: 2-Chloropyrrolo[2,1-f][1,2,4]triazin-4-amine
• CAS No: 1001353-56-5
• MF: C₆H₅ClN₄
• MW: 168.583698987961
• CID: 5058577
• PubChem ID: 57680779
• Update Time: 2026-02-28

2-Chloropyrrolo[2,1-f][1,2,4]triazin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-chloropyrrolo[2,1-f][1,2,4]triazin-4-amine
• SB22791
• 2-hloropyrrolo[2,1-]1,2,4]riazin-4-mine
• PS-20876
• MFCD30803958
• 1001353-56-5
• SCHEMBL12314541
• C91474
• CS-0128201
• 2-Chloropyrrolo[2,1-f][1,2,4]triazin-4-amine

• Inchi： 1S/C6H5ClN4/c7-6-9-5(8)4-2-1-3-11(4)10-6/h1-3H,(H2,8,9,10)
• InChI Key： WZWVMZKAVCDPGF-UHFFFAOYSA-N
• SMILES： ClC1N=C(C2=CC=CN2N=1)N

Computed Properties

• Exact Mass: 168.0202739g/mol
• Monoisotopic Mass: 168.0202739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 56.2

Additional information on 2-Chloropyrrolo[2,1-f][1,2,4]triazin-4-amine

Introduction to 2-Chloropyrrolo[2,1-f][1,2,4]triazin-4-amine (CAS No. 1001353-56-5)

2-Chloropyrrolo[2,1-f][1,2,4]triazin-4-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1001353-56-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the triazine class of molecules, which are well-known for their structural versatility and biological activity. The presence of a chloro substituent and a pyrrole ring in its structure imparts unique chemical properties that make it a promising candidate for further exploration in drug discovery.

The molecular framework of 2-Chloropyrrolo[2,1-f][1,2,4]triazin-4-amine consists of a fused triazine core connected to a pyrrole ring, with a chlorine atom attached at the 2-position of the triazine ring. This specific arrangement of functional groups suggests potential interactions with biological targets, making it an intriguing molecule for medicinal chemists. The compound’s ability to engage with various enzymes and receptors has been the focus of several recent studies aimed at uncovering its pharmacological profile.

In recent years, there has been a surge in research interest surrounding heterocyclic compounds due to their diverse biological activities and potential therapeutic applications. Among these, triazines have shown promise as scaffolds for developing novel drugs targeting a wide range of diseases. The incorporation of nitrogen-rich heterocycles like pyrrole into triazine structures enhances their binding affinity and selectivity, which are critical factors in drug design.

The synthesis of 2-Chloropyrrolo[2,1-f][1,2,4]triazin-4-amine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The chloro substituent in the molecule can participate in various chemical transformations, including nucleophilic substitution reactions, which are often employed in the synthesis of more complex derivatives. Researchers have been exploring different synthetic routes to modify this compound further, aiming to enhance its pharmacological properties.

One of the most compelling aspects of 2-Chloropyrrolo[2,1-f][1,2,4]triazin-4-amine is its potential as a lead compound for drug development. Preliminary studies have suggested that this molecule may exhibit inhibitory activity against certain enzymes and receptors involved in diseases such as cancer and inflammation. The pyrrole ring and the triazine core provide multiple sites for interaction with biological targets, making it a versatile scaffold for designing molecules with tailored biological effects.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinity of 2-Chloropyrrolo[2,1-f][1,2,4]triazin-4-amine towards various targets with high accuracy. These computational studies have helped guide experimental efforts by identifying key residues on the target proteins that interact with the compound. By leveraging both experimental and computational approaches, scientists are gaining deeper insights into the molecular interactions that govern the biological activity of this compound.

The pharmacokinetic properties of 2-Chloropyrrolo[2,1-f][1,2,4]triazin-4-amine are also under investigation to assess its potential as a drug candidate. Factors such as solubility, stability, and metabolic clearance play crucial roles in determining whether a compound can progress to clinical trials. Researchers are employing various techniques to optimize these properties, ensuring that the molecule is suitable for further development.

In conclusion, 2-Chloropyrrolo[2,1-f][1,2,4]triazin-4-amine (CAS No. 1001353-56-5) represents an exciting opportunity for medicinal chemists due to its unique structural features and potential biological activities. Ongoing research efforts are aimed at elucidating its pharmacological profile and developing novel derivatives with improved therapeutic efficacy. As our understanding of this compound grows, it is likely to emerge as a valuable tool in the quest for new treatments for various diseases.